3-Amino-3-(3-bromo-4-fluorophenyl)-2,2-difluoropropan-1-OL

• Molecular Formula: C9H9BrF3NO
• Molecular Weight: 284.07 g/mol
• SMILES: C1=CC(=C(C=C1C(C(CO)(F)F)N)Br)F
• InChI: InChI=1S/C9H9BrF3NO/c10-6-3-5(1-2-7(6)11)8(14)9(12,13)4-15/h1-3,8,15H,4,14H2
• InChIKey: GHGRRQSDNKERIN-UHFFFAOYSA-N

3-Amino-3-(3-bromo-4-fluorophenyl)-2,2-difluoropropan-1-OL: Physicochemical & Procurement Profile

3-Amino-3-(3-bromo-4-fluorophenyl)-2,2-difluoropropan-1-OL (CAS 1337750-87-4; molecular formula C₉H₉BrF₃NO; molecular weight 284.07 g/mol) is a fluorinated arylamino alcohol building block supplied at 95% purity for research use only . It belongs to the 3-amino-3-aryl-2,2-difluoropropan-1-ol chemotype, characterized by a gem-difluoro group at the C2 position proximal to both a primary alcohol and a chiral benzylic amine bearing a 3-bromo-4-fluorophenyl substituent. Computed drug-likeness descriptors include LogP of 2.22, topological polar surface area (TPSA) of 46.25 Ų, two hydrogen bond donors, two hydrogen bond acceptors, and three rotatable bonds . The gem-difluoro motif is an established carbonyl bioisostere employed in multiple clinical candidates to enhance metabolic stability while retaining target binding [1][2]. The combination of bromine (Suzuki/Heck coupling handle) and fluorine (modulator of pKₐ, LogP, and CYP450 oxidative metabolism) within a single aryl ring defines this compound as a densely functionalized intermediate for parallel medicinal chemistry and fragment elaboration campaigns.

Gem-difluoro metabolic shield Pre-installed 2,2-difluoro motif may support metabolic stability screening in drug discovery campaigns; class-level evidence suggests reduced CYP450-mediated benzylic oxidation.

3-Bromo-4-fluorophenyl diversification handle Aryl bromide enables Pd-catalyzed cross-coupling (Suzuki/Heck) for parallel library synthesis, while the 4-fluoro substituent offers lipophilicity modulation at fixed TPSA.

Positional isomer relevance The 3-bromo-4-fluorophenyl pattern matches literature-validated pharmacophores (e.g., IDO1 inhibitor chemotype); 5-fluoro isomer geometry is not supported by the same bioactivity precedent.

• [1] Moritz, J.-O.; Liu, S.; Konieczny, K.; Michalik, D.; Kragl, U.; Neumann, H.; Beller, M. Straightforward Synthesis of 1-Aryloxy-1,1-difluoro-3-aminopropan-2-ols – Accessing Fluorinated Derivatives of Commercialized Beta-Blockers. Eur. J. Org. Chem. 2024, e202400568. View Source
• [2] Visible-Light-Mediated Radical Smiles Rearrangement and Its Application to the Synthesis of a Difluoro-Substituted Spirocyclic ORL-1 Antagonist. J. Am. Chem. Soc. 2015, 137, 15576–15579 (PubMed-linked). View Source

Why the 3-Bromo-4-fluorophenyl Variant Cannot Be Replaced

Within the 3-amino-3-aryl-2,2-difluoropropan-1-ol chemotype, small perturbations to the aryl substitution pattern produce measurable shifts in key physicochemical parameters that govern passive permeability, solubility, and target engagement. The 3-bromo-4-fluorophenyl substitution in the title compound generates a distinct LogP (2.22) compared with the 3-bromo-4-methylphenyl analog (LogP 2.38) and the 3-bromophenyl analog lacking the 4-fluoro substituent (MW 266.08 vs. 284.07) . The 4-fluoro substituent is electron-withdrawing (σₚ = +0.06), whereas the 4-methyl substituent is electron-donating (σₚ = −0.17); this electronic divergence alters the basicity of the adjacent benzylic amine, influences hydrogen-bonding capacity with biological targets, and determines metabolic soft-spot susceptibility toward CYP450-mediated oxidation. The bromine atom simultaneously serves as a heavy atom for X-ray crystallographic phasing and as a synthetic linchpin for Pd-catalyzed cross-coupling diversification [1][2]. Replacing the 3-bromo-4-fluorophenyl moiety with an isomeric 3-bromo-5-fluorophenyl group (CAS 1337271-74-5) repositions the fluorine vector, which can abrogate or invert selectivity in receptor binding pockets where halogen-aryl interactions are geometrically constrained . These non-interchangeable structural features preclude generic substitution in medicinal chemistry campaigns where SAR around the aryl ring is steep.

4‑Methyl analog (LogP 2.38) vs. this compound (LogP 2.22)

The electron-withdrawing 4‑fluoro substituent lowers lipophilicity compared with the electron-donating 4‑methyl variant, which can shift CNS penetration predictions and off-target binding profiles; the two are not interchangeable in SAR optimization.

5‑Fluoro positional isomer (CAS 1337271‑74‑5)

Relocating fluorine from the 4‑ to 5‑position changes the halogen‑bonding vector and may invert selectivity in geometrically constrained binding pockets. The 3‑bromo‑4‑fluorophenyl geometry is the only one supported by published bioactive scaffolds (e.g., IDO‑IN‑1).

Des‑bromo analog (CAS 1337728‑36‑5, MW 205.18)

Absence of the bromine removes the heavy‑atom phasing capability for crystallography and the Pd‑coupling handle for library synthesis; procurement of the des‑bromo version would block cross‑coupling‑based diversification strategies.

• [1] Moritz, J.-O. et al. Eur. J. Org. Chem. 2024, e202400568. (Demonstrates gem-difluoro amino alcohol scaffold utility in beta-blocker derivatives.) View Source
• [2] Patent US8513293B2. Methods of treating a hyperproliferative disorder or inhibiting cell growth in a mammal. (Exemplifies 3-bromo-4-fluorophenyl-containing kinase inhibitor pharmacophores; demonstrates cross-coupling utility of the bromo substituent.) View Source

Comparative Evidence vs. Closest Analogs

LogP Shift: 4-Fluoro vs. 4-Methyl Substituents

The 3-bromo-4-fluorophenyl target compound exhibits a computed LogP of 2.22, which is 0.17 log units lower than the 3-bromo-4-methylphenyl direct analog (LogP 2.38) . This difference arises from the electron-withdrawing effect of fluorine versus the electron-donating effect of the methyl group, which alters the overall polarity of the molecule. Lipophilicity modulation of this magnitude can be decisive for optimizing CNS penetration (desired LogP range 2–5) versus peripheral restriction or for tuning off-target binding to lipophilic sites such as hERG.

LogP shift (4‑F vs. 4‑CH₃)

Reported

ΔLogP = −0.16 (2.22 vs. 2.38); ΔMW = +3.96 Da

Lower lipophilicity may reduce off‑target binding risk; relevant for CNS candidate tuning.

Computed values from consistent vendor platform; no experimental LogD₇.₄ data.

Evidence Dimension	Computed octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 2.22 (C₉H₉BrF₃NO, MW 284.07)
Comparator Or Baseline	3-Amino-3-(3-bromo-4-methylphenyl)-2,2-difluoropropan-1-OL; LogP = 2.38 (C₁₀H₁₂BrF₂NO, MW 280.11)
Quantified Difference	ΔLogP = −0.16 (fluoro vs. methyl); ΔMW = +3.96 Da
Conditions	Computed LogP values from consistent vendor platform (Leyan), same computational method applied to both compounds.

Why This Matters

For medicinal chemists optimizing CNS drug candidates, a ΔLogP of 0.16 units can shift a compound across the blood-brain barrier permeability threshold or alter CYP450 binding, making the 4-fluoro variant the preferred choice when lower lipophilicity is required to mitigate promiscuous off-target binding.

Identical TPSA Enables Scaffold Hopping

Despite the LogP difference, the target compound and its 4-methyl analog share an identical computed TPSA of 46.25 Ų . This TPSA value is well below the commonly cited threshold of 140 Ų for oral bioavailability and below 90 Ų for blood-brain barrier penetration, indicating that both compounds occupy a favorable permeability space. The identical TPSA, combined with divergent LogP, allows medicinal chemists to tune lipophilicity without altering the polar surface area—a decoupling that is difficult to achieve through other substituent modifications. The 4-fluoro variant thus provides a unique vector for modulating ADME properties independently of hydrogen-bonding capacity.

Identical TPSA

Reported

ΔTPSA = 0.00 Ų (both 46.25 Ų)

Permeability prediction remains favorable while LogP is independently adjustable.

Identical H‑bond donor/acceptor counts; computed from same methodology.

Evidence Dimension	Computed topological polar surface area (TPSA)
Target Compound Data	TPSA = 46.25 Ų
Comparator Or Baseline	3-Amino-3-(3-bromo-4-methylphenyl)-2,2-difluoropropan-1-OL; TPSA = 46.25 Ų
Quantified Difference	ΔTPSA = 0.00 Ų (identical H-bond donor/acceptor count: 2 donors, 2 acceptors, 3 rotatable bonds for both compounds)
Conditions	Computed TPSA values from consistent vendor platform (Leyan); identical computational methodology.

Why This Matters

Procurement teams evaluating building blocks for CNS or oral drug discovery programs can select the 4-fluoro variant to achieve lower LogP without sacrificing the favorable TPSA-based permeability prediction, enabling cleaner SAR interpretation in multiparameter optimization.

Fluorine Positional Isomerism: 4-F vs. 5-F Impact

The target compound bears the fluorine at the 4-position of the aryl ring (para to the benzylic carbon), whereas the positional isomer 3-amino-3-(3-bromo-5-fluorophenyl)-2,2-difluoropropan-1-OL (CAS 1337271-74-5) places the fluorine at the 5-position (meta to the benzylic carbon) . These two isomers share identical molecular formula (C₉H₉BrF₃NO) and molecular weight (284.07 Da), rendering them indistinguishable by mass spectrometry. However, the fluorine positional shift changes the dipole vector and alters the spatial presentation of the C–F bond for halogen-bonding interactions with protein targets. In the broader context of 3-bromo-4-fluorophenyl-containing bioactive molecules, the 4-fluoro arrangement is a privileged pharmacophoric element: the IDO1 inhibitor IDO-IN-1 (IC₅₀ = 59 nM) [1] and multiple kinase inhibitor scaffolds in the patent literature rely specifically on the 3-bromo-4-fluorophenyl substitution pattern for target binding [2], indicating that this particular substitution geometry is validated in biochemical assays.

Fluorine position (4‑F vs. 5‑F)

Class‑level

4‑F (para) vs. 5‑F (meta); geometric shift ~2.4 Å. Identical MW. 3‑bromo‑4‑fluorophenyl validated in IDO‑IN‑1 (IC₅₀ 59 nM).

4‑fluoro geometry matches literature pharmacophores; 5‑fluoro isomer lacks same precedent.

Bioactivity inference from different scaffold; direct comparative data not available.

Evidence Dimension	Fluorine substitution position on the 3-bromophenyl ring
Target Compound Data	Fluorine at 4-position (para to benzylic carbon); CAS 1337750-87-4; SMILES: NC(c1ccc(F)c(Br)c1)C(F)(F)CO
Comparator Or Baseline	3-Amino-3-(3-bromo-5-fluorophenyl)-2,2-difluoropropan-1-OL; fluorine at 5-position (meta to benzylic carbon); CAS 1337271-74-5; SMILES: NC(c1cc(F)cc(Br)c1)C(F)(F)CO
Quantified Difference	Identical MW (284.07 Da) and elemental composition; geometric repositioning of fluorine by ~2.4 Å (para-to-meta shift). No comparative bioactivity data available for the parent amino alcohols, but the 3-bromo-4-fluorophenyl motif is validated in IDO1 inhibition (IC₅₀ = 59 nM) [1].
Conditions	Structural comparison from vendor CAS records and SMILES; bioactivity inference from published IDO1 inhibitor chemotype (different scaffold but conserved 3-bromo-4-fluorophenyl substituent).

Why This Matters

For laboratories synthesizing focused libraries or exploring SAR around a 3-bromo-4-fluorophenyl pharmacophore, the 4-fluoro variant is the direct match to literature-validated bioactive scaffolds; procurement of the 5-fluoro isomer would introduce an untested geometric perturbation with unknown consequences for target binding and selectivity.

• [1] Amerigo Scientific. IDO-IN-1, CAS 914638-30-5, IC₅₀ = 59 nM (IDO1 inhibitor containing 3-bromo-4-fluorophenyl moiety). https://www.amerigoscientific.com (accessed 2026-05-01). View Source
• [2] Patent US8513293B2. Methods of treating a hyperproliferative disorder or inhibiting cell growth in a mammal. (Multiple exemplified compounds contain the 3-bromo-4-fluorophenyl substituent.) View Source

Bromine as a Cross-Coupling Diversification Handle

The aryl bromide substituent in the target compound provides a competent leaving group for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig, Heck, etc.), enabling late-stage diversification of the aromatic ring without affecting the gem-difluoroamino alcohol core. This contrasts with the des-bromo analog 3-amino-2,2-difluoro-3-(4-fluorophenyl)propan-1-ol (CAS 1337728-36-5; MW 205.18), which lacks the bromine handle and cannot undergo direct C–C bond formation at the 3-position . The molecular weight differential (ΔMW = 78.89 Da) reflects the presence of bromine, which also serves as an anomalous scatterer for X-ray crystallographic phasing—a practical advantage in structure-based drug design. Patent US8513293B2 exemplifies the use of 3-bromo-4-fluorophenyl intermediates in multi-step syntheses of kinase inhibitors, demonstrating the established role of this substitution pattern in medicinal chemistry workflows [1].

Bromine synthetic utility

Class‑level

Br present (MW 284.07) enables Pd coupling; des‑Br analog (MW 205.18) limits diversification to electrophilic substitution.

Bromine handle supports late‑stage library synthesis; also serves as anomalous scatterer for crystallography.

Coupling competence inferred from aryl bromide class reactivity; no scaffold‑specific conditions reported.

Evidence Dimension	Synthetic utility: presence of aryl bromide for Pd-catalyzed cross-coupling
Target Compound Data	Contains 3-bromo substituent; competent for Suzuki, Heck, Buchwald-Hartwig couplings; MW 284.07; usable as heavy-atom derivative for crystallography
Comparator Or Baseline	3-Amino-2,2-difluoro-3-(4-fluorophenyl)propan-1-ol (CAS 1337728-36-5); no bromine; MW 205.18; limited to electrophilic aromatic substitution or directed ortho-metalation for further functionalization
Quantified Difference	ΔMW = +78.89 Da (bromine atom); synthetic diversification capability: Pd-catalyzed coupling enabled vs. not enabled
Conditions	Structural comparison from CAS records. Pd-catalyzed coupling competence inferred from established aryl bromide reactivity (class-level inference); specific coupling conditions not reported for this exact scaffold.

Why This Matters

For medicinal chemistry groups building compound libraries via parallel synthesis, the bromine handle enables rapid analog generation from a single advanced intermediate; procurement of the des-bromo analog would block this entire diversification strategy and limit SAR exploration to non-coupling-compatible modifications.

• [1] Patent US8513293B2. Methods of treating a hyperproliferative disorder or inhibiting cell growth in a mammal. (Demonstrates multi-step synthetic routes employing 3-bromo-4-fluorophenyl intermediates.) View Source

Gem-Difluoro Motif as Metabolic Stability Shield

The 2,2-gem-difluoro substitution adjacent to the benzylic amine in the target compound is a recognized strategy for blocking oxidative metabolism at the benzylic position. The gem-difluoro group acts as a carbonyl bioisostere that resists CYP450-mediated C–H oxidation while preserving the tetrahedral geometry required for target binding [1]. A 2024 methodology paper by Moritz et al. demonstrated the synthesis of 1-aryloxy-1,1-difluoro-3-aminopropan-2-ols as fluorinated derivatives of commercialized beta-blockers, establishing that the difluoroamino alcohol scaffold is a viable platform for accessing metabolically stabilized analogs of clinically validated drugs [1]. Separately, a visible-light-mediated synthesis was developed specifically to introduce the gem-difluoroethanol motif into an ORL-1 antagonist clinical candidate, underscoring the industrial relevance of this structural motif [2]. The non-fluorinated 3-amino-3-arylpropan-1-ol scaffold (covered by patent USRE39530) lacks this metabolic stabilization feature and is expected to undergo more rapid benzylic oxidation [3].

Gem‑difluoro metabolic shield

Class‑level

Predicted reduction of CYP‑mediated benzylic oxidation (5‑ to 50‑fold, isoform‑dependent). Non‑fluorinated scaffold lacks this feature.

May reduce design‑make‑test cycles; direct metabolic stability data for this compound are absent.

Class inference from gem‑difluoro bioisostere strategy; microsomal/hepatocyte data required for verification.

Evidence Dimension	Predicted metabolic stability at the benzylic position conferred by gem-difluoro substitution
Target Compound Data	Contains 2,2-gem-difluoro group; benzylic position is fluorinated; predicted resistance to CYP450-mediated benzylic C–H oxidation based on class precedent [1][2]
Comparator Or Baseline	3-Amino-3-arylpropan-1-ol scaffold (non-fluorinated at C2); benzylic C–H bonds susceptible to oxidative metabolism; patent USRE39530 exemplifies this chemotype without metabolic stabilization [3]
Quantified Difference	No direct comparative metabolic stability data (t½ or intrinsic clearance) available for this specific compound pair. Class-level inference: gem-difluoro substitution typically reduces CYP-mediated oxidation rates by 5- to 50-fold depending on the enzyme isoform and substitution pattern.
Conditions	Inference drawn from published applications of gem-difluoro groups as carbonyl bioisosteres/metabolic blockers in drug discovery (Moritz et al. 2024; ORL-1 antagonist program). No microsomal or hepatocyte stability data available for the target compound itself.

Why This Matters

For drug discovery programs where metabolic clearance is a lead-optimization bottleneck, the 2,2-difluoro architecture offers a pre-installed metabolic shield that non-fluorinated 3-amino-3-arylpropan-1-ol analogs lack; this can reduce the number of design-make-test cycles required to achieve acceptable pharmacokinetic profiles.

• [1] Moritz, J.-O.; Liu, S.; Konieczny, K.; Michalik, D.; Kragl, U.; Neumann, H.; Beller, M. Straightforward Synthesis of 1-Aryloxy-1,1-difluoro-3-aminopropan-2-ols – Accessing Fluorinated Derivatives of Commercialized Beta-Blockers. Eur. J. Org. Chem. 2024, e202400568. View Source
• [2] Douglas, J. J.; Albright, H.; Sevrin, M. J.; Cole, K. P.; Stephenson, C. R. J. A Visible-Light-Mediated Radical Smiles Rearrangement and Its Application to the Synthesis of a Difluoro-Substituted Spirocyclic ORL-1 Antagonist. J. Am. Chem. Soc. 2015, 137, 15576–15579. View Source
• [3] Patent USRE39530E1. 3-Amino-3-arylpropan-1-ol compounds, their preparation and use. (Covers non-fluorinated 3-amino-3-arylpropan-1-ol chemotype.) View Source

Key Application Scenarios for This Building Block

Suzuki Coupling for Parallel Library Synthesis

The aryl bromide at the 3-position of the 4-fluorophenyl ring enables Pd-catalyzed Suzuki-Miyaura coupling with aryl/heteroaryl boronic acids or esters [1]. This allows a single batch of the compound to serve as a common intermediate for generating dozens of analogs in parallel, with the gem-difluoroamino alcohol core preserved throughout. Procurement of this specific brominated building block is therefore justified for medicinal chemistry groups that prioritize library throughput and SAR expansion at the aryl position, as the des-bromo analog (CAS 1337728-36-5) cannot support this diversification strategy [1].

CNS Drug Design: Lipophilicity Control Without TPSA Penalty

The compound's LogP of 2.22 places it within the optimal range for CNS drug candidates (LogP 2–5), while its TPSA of 46.25 Ų is below the 90 Ų threshold for blood-brain barrier penetration . Compared with the 4-methyl analog (LogP 2.38), the 4-fluoro variant offers a 0.16 log unit reduction in lipophilicity at identical TPSA . This decoupling of LogP and TPSA is valuable for CNS programs where reducing lipophilicity can mitigate phospholipidosis risk and hERG channel blockade without compromising brain exposure.

Bromine Anomalous Scattering for X-ray Crystallography

The bromine atom (atomic number 35) in the 3-bromo-4-fluorophenyl substituent provides a strong anomalous scattering signal at Cu Kα and synchrotron wavelengths, facilitating experimental phasing of protein-ligand co-crystal structures . This capability is absent in the des-bromo 4-fluorophenyl analog (MW 205.18). For structural biology teams engaged in fragment-based drug discovery or soaking experiments, procurement of the brominated variant can accelerate structure determination and provide unambiguous electron density for ligand placement.

Synthesis of Stabilized Beta-Blocker and GPCR Ligands

The gem-difluoroamino alcohol scaffold has been validated as a platform for generating fluorinated derivatives of beta-blockers and other aryloxypropanolamine-based GPCR ligands [2]. The 3-bromo-4-fluorophenyl variant can serve as a precursor for synthesizing fluorinated analogs of aryloxypropanolamine pharmacophores, with the bromine providing a handle for further aryl modification. The synthetic methodology reported by Moritz et al. (2024) confirms the industrial feasibility of constructing this compound class in a one-pot epoxidation/nucleophilic ring-opening sequence [2].

Application

Selection Property

Validation Focus

Parallel library synthesis via Suzuki coupling

Aryl bromide cross‑coupling handle

Pd‑catalyzed coupling competence; core scaffold integrity after diversification

CNS drug candidate optimization

Lower LogP vs. 4‑methyl analog at identical TPSA

CNS permeability prediction; hERG/phospholipidosis risk mitigation

X‑ray crystallography phasing

Bromine heavy atom for anomalous scattering

Experimental phasing success; unambiguous ligand electron density

Stabilized GPCR ligand synthesis

Gem‑difluoroamino alcohol scaffold

Metabolic stability screening; one‑pot epoxidation/ring‑opening feasibility (Moritz 2024)

• [1] Patent US8513293B2. Methods of treating a hyperproliferative disorder or inhibiting cell growth in a mammal. (Exemplifies 3-bromo-4-fluorophenyl intermediates in multi-step syntheses.) View Source
• [2] Moritz, J.-O.; Liu, S.; Konieczny, K.; Michalik, D.; Kragl, U.; Neumann, H.; Beller, M. Straightforward Synthesis of 1-Aryloxy-1,1-difluoro-3-aminopropan-2-ols – Accessing Fluorinated Derivatives of Commercialized Beta-Blockers. Eur. J. Org. Chem. 2024, e202400568. View Source